Cas no 117610-39-6 (3-epi-2,18-dimethoxy-schelhammericine)
117610-39-6 structure
Product Name:3-epi-2,18-dimethoxy-schelhammericine
CAS No:117610-39-6
MF:C21H27NO5
MW:373.442786455154
CID:2047161
Update Time:2025-04-21
3-epi-2,18-dimethoxy-schelhammericine Chemical and Physical Properties
Names and Identifiers
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- 3-epi-2,18-dimethoxy-schelhammericine
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- Inchi： 1S/C21H27NO5/c1-23-16-9-13-6-8-22-7-4-5-14-15(21(13,22)11-18(16)24-2)10-17-20(19(14)25-3)27-12-26-17/h9-10,16,18H,4-8,11-12H2,1-3H3
- InChI Key： QANHDQASCQVEMJ-UHFFFAOYSA-N
- SMILES： COC1C(OC)C=C2C3(C4C(=C(C5=C(C=4)OCO5)OC)CCCN3CC2)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- XLogP3: 0.995
3-epi-2,18-dimethoxy-schelhammericine Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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